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Compound of Interest

Compound Name:
3-Hydroxy-2-methyl-5-nitrobenzoic

acid

Cat. No.: B13931435

Get Quote

An Important Note on Chemical Identification: As of the compilation of this guide, a specific

Chemical Abstracts Service (CAS) number for the isomer 3-Hydroxy-2-methyl-5-nitrobenzoic
acid has not been definitively assigned in publicly accessible databases. This guide is

therefore predicated on the synthesis of this compound from its logical precursor, 3-Hydroxy-2-

methylbenzoic acid (CAS: 603-80-5). All subsequent data on properties, applications, and

safety are based on established principles of organic chemistry and data from structurally

similar compounds.

Introduction and Strategic Importance
3-Hydroxy-2-methyl-5-nitrobenzoic acid is a polysubstituted aromatic carboxylic acid of

significant interest to researchers in medicinal chemistry and materials science. Its molecular

architecture, featuring a hydroxyl, a methyl, and a nitro group, presents a versatile platform for

the synthesis of a diverse range of complex organic molecules. The interplay of these

functional groups—the electron-donating methyl group and the electron-withdrawing nitro and

carboxylic acid groups—creates a unique electronic and steric environment that can be

exploited for various synthetic transformations. This guide provides a comprehensive overview
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of the synthesis, predicted properties, and potential applications of this compound, offering

valuable insights for professionals in drug discovery and development.

Synthesis of 3-Hydroxy-2-methyl-5-nitrobenzoic
Acid
The most direct and logical synthetic route to 3-Hydroxy-2-methyl-5-nitrobenzoic acid is the

electrophilic nitration of its precursor, 3-Hydroxy-2-methylbenzoic acid.[1][2]

Synthesis of the Precursor: 3-Hydroxy-2-methylbenzoic
Acid
Several methods for the synthesis of 3-Hydroxy-2-methylbenzoic acid have been reported. One

common approach involves the diazotization of 3-amino-2-methylbenzoic acid, followed by

hydrolysis of the diazonium salt.[3]

Nitration of 3-Hydroxy-2-methylbenzoic Acid
The introduction of a nitro group onto the aromatic ring of 3-Hydroxy-2-methylbenzoic acid can

be achieved using a variety of nitrating agents. A standard and effective method involves the

use of a mixture of concentrated nitric acid and sulfuric acid.

Experimental Protocol: Nitration of 3-Hydroxy-2-methylbenzoic Acid

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a thermometer, dissolve 3-Hydroxy-2-methylbenzoic acid in a suitable

solvent, such as concentrated sulfuric acid, and cool the mixture to 0-5 °C in an ice bath.

Preparation of Nitrating Mixture: In a separate beaker, carefully and slowly add concentrated

nitric acid to an equal volume of concentrated sulfuric acid, while keeping the mixture cool in

an ice bath.

Addition of Nitrating Agent: Add the nitrating mixture dropwise to the solution of 3-Hydroxy-2-

methylbenzoic acid, ensuring the reaction temperature does not exceed 10 °C.

Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography

(TLC).
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Workup: Once the reaction is complete, pour the reaction mixture slowly over crushed ice.

The precipitate, 3-Hydroxy-2-methyl-5-nitrobenzoic acid, can then be collected by vacuum

filtration.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol-water.

Causality of Experimental Choices:

Low Temperature: The nitration reaction is highly exothermic. Maintaining a low temperature

is crucial to prevent over-nitration and the formation of unwanted byproducts.

Sulfuric Acid: Sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly

electrophilic nitronium ion (NO₂⁺), which is the active nitrating species.

Order of Addition: Adding the nitrating agent dropwise allows for better control of the reaction

temperature and minimizes the risk of runaway reactions.

Precursor Synthesis

Nitration Reaction

3-Amino-2-methylbenzoic acid Diazotization
(NaNO₂, H₂SO₄) Hydrolysis 3-Hydroxy-2-methylbenzoic acid

(CAS: 603-80-5)

Nitration
(0-5 °C)

Nitrating Mixture
(HNO₃, H₂SO₄)

Workup
(Ice Quench)

Purification
(Recrystallization) 3-Hydroxy-2-methyl-5-nitrobenzoic acid

Click to download full resolution via product page

Caption: Synthetic pathway for 3-Hydroxy-2-methyl-5-nitrobenzoic acid.

Physicochemical Properties
While experimental data for 3-Hydroxy-2-methyl-5-nitrobenzoic acid is not readily available,

its physicochemical properties can be predicted based on the properties of structurally similar
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compounds.

Property Predicted Value Justification

Molecular Formula C₈H₇NO₅
Based on the molecular

structure.

Molecular Weight 197.15 g/mol
Calculated from the molecular

formula.

Appearance
Pale yellow to off-white

crystalline solid

Typical appearance of

nitroaromatic compounds.

Melting Point 180-200 °C
Similar to other nitrated

hydroxybenzoic acids.[4]

Solubility

Sparingly soluble in water,

soluble in polar organic

solvents (e.g., ethanol,

acetone).

The presence of polar

functional groups (hydroxyl,

carboxyl, nitro) suggests some

water solubility, while the

aromatic ring provides

solubility in organic solvents.

pKa
~3-4 (carboxylic acid), ~8-9

(hydroxyl)

The electron-withdrawing nitro

group will increase the acidity

of both the carboxylic acid and

the hydroxyl group compared

to the parent compound.

Analytical Characterization
A combination of spectroscopic and chromatographic techniques is essential for the

comprehensive characterization of synthesized 3-Hydroxy-2-methyl-5-nitrobenzoic acid.

Spectroscopic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Will provide information on the number and chemical environment of the protons

on the aromatic ring and the methyl group.
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¹³C NMR: Will show the number of distinct carbon environments in the molecule.

Infrared (IR) Spectroscopy: Will confirm the presence of key functional groups, including the

O-H stretch of the carboxylic acid and hydroxyl group, the C=O stretch of the carbonyl group,

and the characteristic N-O stretches of the nitro group.

Mass Spectrometry (MS): Will determine the molecular weight of the compound and can

provide information about its fragmentation pattern.

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC): A robust method for assessing the purity

of the compound and for separating it from any unreacted starting material or isomeric

byproducts.[5]

Thin Layer Chromatography (TLC): A quick and convenient method for monitoring the

progress of the synthesis and for preliminary purity assessment.

Experimental Protocol: Purity Assessment by HPLC

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column is typically suitable for the separation of aromatic

carboxylic acids.

Mobile Phase: A gradient of an acidified aqueous phase (e.g., 0.1% trifluoroacetic acid in

water) and an organic modifier (e.g., acetonitrile or methanol).[6]

Detection: UV detection at a wavelength where the analyte exhibits strong absorbance

(typically around 254 nm for aromatic compounds).

Sample Preparation: Dissolve a small amount of the purified product in the mobile phase.

Analysis: Inject the sample onto the HPLC system and analyze the resulting chromatogram

for the presence of impurities.
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Caption: Analytical workflow for the characterization of 3-Hydroxy-2-methyl-5-nitrobenzoic
acid.

Potential Applications
While specific applications for 3-Hydroxy-2-methyl-5-nitrobenzoic acid are not yet

extensively documented, its structural motifs suggest potential utility in several areas of drug

discovery and development:

Intermediate for Novel Therapeutics: The presence of multiple functional groups allows for a

variety of chemical modifications, making it a valuable building block for the synthesis of

more complex molecules with potential therapeutic activity.

Fragment-Based Drug Discovery: As a small, functionalized molecule, it could serve as a

fragment for screening against various biological targets.

Development of Anti-inflammatory Agents: The parent compound, salicylic acid, and its

derivatives are well-known for their anti-inflammatory properties. The introduction of methyl
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and nitro groups could modulate this activity.[7]

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

3-Hydroxy-2-methyl-5-nitrobenzoic acid. While a specific safety data sheet (SDS) is not

available, the following guidelines are based on the known hazards of similar nitroaromatic

compounds.[8][9][10][11]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.

Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to avoid

inhalation of dust or vapors.

Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty

of water.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

General Hazard Classifications for Structurally Similar Compounds:

Acute Toxicity (Oral): May be harmful if swallowed.[12][13]

Skin Irritation: May cause skin irritation.[4][14]

Eye Irritation: May cause serious eye irritation.[14]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[4]

Conclusion
3-Hydroxy-2-methyl-5-nitrobenzoic acid represents a promising, yet underexplored,

chemical entity with potential applications in various fields of chemical and pharmaceutical

research. This guide provides a foundational understanding of its synthesis, predicted
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properties, and analytical characterization. Further research into this and related compounds is

warranted to fully elucidate their chemical and biological potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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